2-(3-Bromo-4-(trifluoromethyl)phenyl)acetic acid
Overview
Description
“2-(3-Bromo-4-(trifluoromethyl)phenyl)acetic acid” is an organic compound with the CAS Number: 518070-15-0 . It has a molecular weight of 283.04 . This compound is also known as 3-Bromo-4-(carboxymethyl)benzotrifluoride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6BrF3O2/c10-7-4-6(9(11,12)13)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15) . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
Reactions at the benzylic position, where the bromine atom is located, can involve free radical bromination, nucleophilic substitution, and oxidation . The exact reactions would depend on the specific conditions and reagents used.Scientific Research Applications
Synthesis and Antimicrobial Activities
2-(3-Bromo-4-(trifluoromethyl)phenyl)acetic acid plays a significant role in the synthesis of various compounds with potential antimicrobial activities. For example, its derivatives have been synthesized for antimicrobial screening, showing activity against certain microorganisms. This highlights the compound's importance in developing new antimicrobial agents, though specific details on its direct involvement were not mentioned in the study by Demirbas et al. (2004) Demirbas et al., 2004.
Vibrational, Electronic, and Docking Studies
The structural and electronic properties of 3-Bromo Phenyl Acetic acid (a closely related compound) have been thoroughly investigated through vibrational (FT-IR, FT Raman), electronic (UV-Visible, NMR), and docking studies. These investigations provide insights into its reactivity, potential as an amidase inhibitor, and its non-linear optical (NLO) activity, indicating a broad range of scientific applications, from materials science to enzyme inhibition research Rahuman et al., 2020.
Chemical Structure and Properties Analysis
The chemical structure and properties of 2-(3-Bromo-4-methoxyphenyl)acetic acid, another closely related compound, have been detailed, providing insights into its molecular conformation and interactions. Such studies are crucial for understanding the fundamental properties that influence the compound's reactivity and potential applications in chemical synthesis Guzei et al., 2010.
Green Chemistry Applications
In the realm of green chemistry, acetic acid functionalized catalysts derived from similar compounds have been employed for the efficient and environmentally friendly synthesis of imidazole derivatives. This highlights the role of this compound and its derivatives in promoting sustainable chemical processes Sonyanaik et al., 2018.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds can target the respiratory system .
Mode of Action
Related compounds are known to undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds are known to undergo reactions at the benzylic position, which can affect various biochemical pathways .
Pharmacokinetics
The compound’s lipophilicity and druglikeness, which can impact its bioavailability, are mentioned .
Result of Action
Similar compounds are known to have various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
The stability of similar compounds can be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF3O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCUGEEWWDJMZHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(=O)O)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40733845 |
Source
|
| Record name | [3-Bromo-4-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40733845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1214391-55-5 |
Source
|
| Record name | [3-Bromo-4-(trifluoromethyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40733845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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